Cas no 132306-05-9 (N-(Pyrrolidin-3-ylmethyl)ethanamine diHCl)
N-(Pyrrolidin-3-ylmethyl)ethanamine diHCl Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL7013278
- N-(pyrrolidin-3-ylmethyl)ethanamine;dihydrochloride
- N-(Pyrrolidin-3-ylmethyl)ethanamine dihydrochloride
- N-(Pyrrolidin-3-ylmethyl)ethanamine diHCl
- 132306-05-9
-
- Inchi: 1S/C7H16N2.2ClH/c1-2-8-5-7-3-4-9-6-7;;/h7-9H,2-6H2,1H3;2*1H
- InChI Key: CRYIRCLLUHFZLF-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1CCC(CNCC)C1
Computed Properties
- Exact Mass: 200.0847040g/mol
- Monoisotopic Mass: 200.0847040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 73.3
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.1Ų
N-(Pyrrolidin-3-ylmethyl)ethanamine diHCl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01V4JN-250mg |
N-(Pyrrolidin-3-ylmethyl)ethanamine 2HCl |
132306-05-9 | 97% | 250mg |
$213.00 | 2023-12-22 | |
| 1PlusChem | 1P01V4JN-500mg |
N-(Pyrrolidin-3-ylmethyl)ethanamine 2HCl |
132306-05-9 | 97% | 500mg |
$306.00 | 2023-12-22 | |
| 1PlusChem | 1P01V4JN-1g |
N-(Pyrrolidin-3-ylmethyl)ethanamine 2HCl |
132306-05-9 | 97% | 1g |
$463.00 | 2023-12-22 | |
| Aaron | AR01V4RZ-250mg |
N-(Pyrrolidin-3-ylmethyl)ethanamine 2HCl |
132306-05-9 | 97% | 250mg |
$240.00 | 2025-02-13 | |
| Aaron | AR01V4RZ-500mg |
N-(Pyrrolidin-3-ylmethyl)ethanamine 2HCl |
132306-05-9 | 97% | 500mg |
$353.00 | 2025-02-13 | |
| Aaron | AR01V4RZ-1g |
N-(Pyrrolidin-3-ylmethyl)ethanamine 2HCl |
132306-05-9 | 97% | 1g |
$526.00 | 2025-02-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566098-250mg |
N-(pyrrolidin-3-ylmethyl)ethanamine dihydrochloride |
132306-05-9 | 98% | 250mg |
¥3570.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566098-500mg |
N-(pyrrolidin-3-ylmethyl)ethanamine dihydrochloride |
132306-05-9 | 98% | 500mg |
¥4929.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566098-1g |
N-(pyrrolidin-3-ylmethyl)ethanamine dihydrochloride |
132306-05-9 | 98% | 1g |
¥6861.00 | 2024-08-09 |
N-(Pyrrolidin-3-ylmethyl)ethanamine diHCl Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on N-(Pyrrolidin-3-ylmethyl)ethanamine diHCl
Comprehensive Overview of N-(Pyrrolidin-3-ylmethyl)ethanamine diHCl (CAS No. 132306-05-9)
N-(Pyrrolidin-3-ylmethyl)ethanamine diHCl, with the CAS number 132306-05-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS 132306-05-9, is a dihydrochloride salt form of a pyrrolidine derivative. Its unique structural features, including the pyrrolidine ring and ethylamine moiety, make it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its scaffold can be modified to target specific biological pathways.
The compound's molecular structure and physicochemical properties have been extensively studied to understand its behavior in various solvents and under different conditions. Its solubility in water and polar organic solvents makes it versatile for laboratory use. Recent studies have explored its role as a building block in the development of novel therapeutic agents, particularly in the fields of neurology and oncology. The pyrrolidine ring is a common feature in many bioactive molecules, which explains the growing interest in this compound.
In the context of current research trends, N-(Pyrrolidin-3-ylmethyl)ethanamine diHCl aligns with the increasing demand for small molecule modulators and precision medicine. Scientists are investigating its potential as a precursor for GPCR-targeting drugs, a hot topic in modern pharmacology. Additionally, its relevance to neurotransmitter analogs has sparked discussions in academic forums and search engine queries, with many users seeking information on its mechanism of action and synthetic routes.
From a synthetic chemistry perspective, the compound's stability and reactivity are key factors driving its adoption in research. Its diHCl salt form enhances its shelf life and facilitates handling in laboratory settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and confirm its structure. These methods are frequently searched by professionals looking to validate their synthetic protocols or troubleshoot issues during production.
The growing interest in N-(Pyrrolidin-3-ylmethyl)ethanamine diHCl is also reflected in its inclusion in commercial catalogs and custom synthesis services. Suppliers often highlight its high purity grades and batch-to-batch consistency, which are critical for reproducible research outcomes. For researchers exploring structure-activity relationships (SAR), this compound serves as a foundational element to design derivatives with enhanced biological activity or reduced side effects.
Environmental and safety considerations are also part of the discourse surrounding this compound. While it is not classified as hazardous under standard regulations, proper laboratory practices and waste disposal protocols are emphasized in its handling. This aligns with broader industry trends toward sustainable chemistry and green synthesis, topics that frequently appear in search queries related to chemical research.
In summary, N-(Pyrrolidin-3-ylmethyl)ethanamine diHCl (CAS No. 132306-05-9) is a compound of significant scientific and industrial relevance. Its applications span from drug discovery to material science, and its study continues to evolve with advancements in analytical and synthetic technologies. As research progresses, this compound is likely to remain a focal point for innovation in multiple disciplines.
132306-05-9 (N-(Pyrrolidin-3-ylmethyl)ethanamine diHCl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)